1-(4-Chlorophenyl)-5-(3-nitrophenyl)-1H-imidazole-2-thiol

• IUPAC Name: 3-(4-chlorophenyl)-4-(3-nitrophenyl)-1H-imidazole-2-thione
• InChI: InChI=1S/C15H10ClN3O2S/c16-11-4-6-12(7-5-11)18-14(9-17-15(18)22)10-2-1-3-13(8-10)19(20)21/h1-9H,(H,17,22)
• InChI Key: LGZUWMMLVTXOKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CNC(=S)N2C3=CC=C(C=C3)Cl
• Molecular Formula: C15H10ClN3O2S
• Molecular Weight: 331.8 g/mol

Description

1-(4-Chlorophenyl)-5-(3-nitrophenyl)-1H-imidazole-2-thiol (CPNIT) is an organic compound with a wide range of applications in scientific research. It is a thiol derivative of 1- (4-chlorophenyl)-5- (3-nitrophenyl)-1H-imidazole, and it is used as a reagent in organic synthesis, as a fluorescent probe in molecular biology, and as a biologically active compound in pharmacology. CPNIT is a highly versatile compound, and its unique properties make it an ideal tool for a variety of scientific investigations.

Scientific Research Applications

Synthesis and Characterization

The compound and its derivatives are often synthesized through various chemical reactions involving aromatic acids, esterification, hydrazination, and cyclization processes. These compounds are then characterized using techniques such as IR, NMR, and mass spectral analysis to confirm their structure and composition. For instance, Ahmad and Singh (2013) synthesized 2,5-disubstituted-1,3,4-thiadiazole derivatives, which are structurally related to the compound , and evaluated their antibacterial and anti-inflammatory activities (Ahmad & Singh, 2013).

Biological Evaluation

Several studies have explored the biological activities of imidazole derivatives. For example, compounds synthesized through microwave irradiation methods, including pyrazoline and pyridinyl derivatives, have been evaluated for their anti-inflammatory and antibacterial activities. The research by Ravula et al. (2016) found that certain synthesized compounds exhibited significant biological activity, which highlights the potential of imidazole derivatives in medicinal chemistry (Ravula et al., 2016).

Electrochemical and Optical Properties

The electrochemical copolymerization of benzimidazole derivatives, including compounds structurally similar to the imidazole derivative , has been studied for its potential in creating materials with desirable optical and electrochromic properties. Soylemez et al. (2015) investigated the copolymerization of a benzimidazole derivative with ethylenedioxythiophene, revealing insights into the optical and electrochromic properties of the resulting polymers (Soylemez et al., 2015).

Crystal Structure and Interactions

The crystal packing and intermolecular interactions of closely related imidazole derivatives have been analyzed to understand their structural properties. Kubicki (2004) studied the crystal structures of 1-aryl-2-methyl-4-nitro-5-cyanoimidazoles, revealing how different weak intermolecular interactions determine the crystal packing of these compounds (Kubicki, 2004).